Cas no 89142-12-1 (2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester)

• Product Name: 2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester
• CAS No: 89142-12-1
• MF: C₁₂H₁₁BrN₂O₂
• MW: 295.131942033768
• CID: 610775
• PubChem ID: 13197179
• Update Time: 2025-04-19

2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinoxalinecarboxylic acid, 6-bromo-3-methyl-, ethyl ester
• ethyl 6-bromo-3-methylquinoxaline-2-carboxylate
• DTXSID40526517
• 89142-12-1

• Inchi： 1S/C12H11BrN2O2/c1-3-17-12(16)11-7(2)14-10-6-8(13)4-5-9(10)15-11/h4-6H,3H2,1-2H3
• InChI Key： ORAOJUQWLRYDSP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC(C)=C(C(=O)OCC)N=2

Computed Properties

• Exact Mass: 294.00039g/mol
• Monoisotopic Mass: 294.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.1Ų